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Compound of Interest

Compound Name: Isopropyl nitrate

Cat. No.: B155222 Get Quote

For Researchers, Scientists, and Propulsion Development Professionals

This document provides a comprehensive overview of Isopropyl Nitrate (IPN) for its

application as a monopropellant in propulsion systems. It includes detailed information on its

chemical and physical properties, decomposition chemistry, performance characteristics,

experimental protocols for evaluation, and essential safety and handling procedures.

Introduction
Isopropyl Nitrate (IPN), with the chemical formula C₃H₇NO₃, is a colorless liquid organic

nitrate that has been utilized as a monopropellant, a cetane improver for diesel fuels, and a jet

engine starter fuel, where it was known as AVPIN.[1][2][3] As a monopropellant, it offers the

advantage of a simplified propulsion system design compared to bipropellant systems. Its

decomposition can be initiated thermally or catalytically to produce hot gas for generating

thrust.[2][4] This document outlines the key data, protocols, and safety considerations for

researchers working with IPN in a laboratory or developmental setting.

Properties of Isopropyl Nitrate
IPN is an extremely flammable liquid that burns with a nearly invisible flame.[1] It is

characterized as a low-sensitivity explosive.[1] A summary of its key physical and chemical

properties is presented in Table 1.
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Table 1: Physical and Chemical Properties of Isopropyl Nitrate

Property Value References

Chemical Formula C₃H₇NO₃ [1]

Molar Mass 105.09 g/mol [1]

Appearance
Colorless liquid with a pleasant

odor
[1][4][5]

Density 1.036 g/cm³ [1][2]

Boiling Point 101-102 °C (214-215 °F) [1][2][4]

Melting Point -82.5 °C (-116.5 °F) [1]

Flash Point 12 °C (54 °F) [4]

Vapor Pressure 34.1 mmHg [5]

Solubility
Insoluble in water, miscible

with many organic solvents
[3][5]

| Detonation Velocity | ~5400 m/s |[1] |

Decomposition Chemistry and Mechanism
The thermal decomposition of IPN is a critical process for its function as a monopropellant.

Studies have shown that the decomposition proceeds through a radical mechanism initiated by

the cleavage of the O–NO₂ bond.[6][7][8][9] This initial step is the rate-determining step in the

overall decomposition process.

The primary decomposition pathway is as follows:

Initiation: The process begins with the homolytic fission of the weak O–NO₂ bond, forming an

isopropoxy radical and nitrogen dioxide.[6][8][10] (CH₃)₂CHONO₂ → (CH₃)₂CHO• + NO₂

Propagation: The highly unstable isopropoxy radical rapidly decomposes into a methyl

radical and acetaldehyde.[6][7][8] (CH₃)₂CHO• → CH₃• + CH₃CHO
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The measured yields of the final products—nitrogen dioxide (NO₂), methyl radical (CH₃•), and

acetaldehyde (CH₃CHO)—are all nearly unity, confirming this dominant pathway.[6][7][8] Under

detonation conditions, these initial products further react to form stable small molecules like N₂,

CO, CO₂, and H₂O.[11]
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High Temp/Pressure

Isopropyl Nitrate
(CH₃)₂CHONO₂

Isopropoxy Radical
(CH₃)₂CHO•

 O-NO₂ Bond Fission
(Rate-Limiting)

Nitrogen Dioxide
NO₂

Methyl Radical
CH₃•

 Rapid Decomposition

Acetaldehyde
CH₃CHO

Final Combustion
Products (N₂, CO, CO₂, H₂O)
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Thermal Decomposition Pathway of Isopropyl Nitrate.

Performance Characteristics
The performance of IPN as a monopropellant is determined by its combustion behavior under

various conditions. Key parameters include the linear burning rate and its dependence on

pressure.

Table 2: Combustion and Decomposition Characteristics of Isopropyl Nitrate
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Parameter Condition Value References

Linear Burn Rate
5 mm strand, 1 atm
(air)

~0.2 mm/s [12]

Linear Burn Rate
5 mm strand, 50 bar

(air)
~1.6 mm/s [12]

Pressure Exponent 5 mm strand, >10 bar 1.54 [12]

O-NO₂ Bond

Dissociation Energy

Thermal

Decomposition
38.2 ± 4.0 kcal/mol [6][7][8]

| Activation Energy (Ea) | Thermal Decomposition | ~160 kJ/mol |[10][13] |

Studies on the combustion of IPN strands in a quiescent air atmosphere show a two-regime

behavior.[12] Up to 10 bar, combustion is dominated by a bipropellant flame with the

surrounding air.[12] Above this pressure, a distinct monopropellant flame dominates, leading to

a steep increase in the burning rate.[12]

Experimental Protocols
Evaluating IPN as a monopropellant requires specialized experimental setups. The following

protocols outline key procedures for characterization.
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Phase 1: Preparation & Safety

Phase 2: Performance & Decomposition Evaluation

Phase 3: Data Analysis & Modeling

IPN Synthesis/
Procurement

Purity Analysis (e.g., GC-MS)

Safety Protocol Review
(MSDS, SOPs)

Thermal Stability Analysis
(ARC, DSC)

Combustion Analysis
(Closed Bomb)

Burn Rate Measurement
(Strand Burner)

Decomposition Kinetics
(Flow Reactor + Mass Spec)

Develop/Refine
Chemical Models

Determine Ballistic Properties
(Pressure Exponent, etc.)

Calculate Kinetic Parameters
(Arrhenius Plot)
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Experimental Workflow for IPN Monopropellant Characterization.

Protocol 1: Thermal Decomposition Kinetics via Low-Pressure Flow Reactor

Objective: To determine the rate constant and products of IPN thermal decomposition.
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Apparatus: A low-pressure flow reactor coupled with a quadrupole mass spectrometer.[6][8]

Methodology:

Establish a steady flow of a helium carrier gas through the reactor at a controlled pressure

(e.g., 1-12.5 Torr).[6][7]

Heat the reactor to a stable target temperature (e.g., 473–658 K).[6][7]

Introduce a known, low concentration of IPN vapor into the helium flow.

Monitor the concentration of the IPN parent molecule and key decomposition products

(e.g., NO₂, CH₃ radicals, acetaldehyde) using the mass spectrometer at the reactor outlet.

[6]

Vary the reaction time by adjusting the flow velocity or the position of the IPN injector.[8]

At lower temperatures (473-565 K), where IPN consumption is minimal, determine the rate

constant from the formation kinetics of a primary product like the CH₃ radical.[6][8]

At higher temperatures (563–658 K), determine the first-order rate constant from the

decay kinetics of the IPN concentration.[6][8]

Repeat measurements across the full temperature range to determine the Arrhenius

parameters (activation energy and pre-exponential factor).

Protocol 2: Combustion Characterization via Closed Bomb Test

Objective: To evaluate the combustion performance of IPN under constant volume

conditions.[14]

Apparatus: A closed bomb, which is a high-pressure resistant, constant-volume container

equipped with an ignition system and a pressure sensor.[14]

Methodology:

Prepare the sample of IPN. For liquid propellants, this may involve containing it within a

suitable holder inside the bomb.
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Calculate the required charge density and weigh the IPN sample and igniter material.[14]

Seal the closed bomb and ensure all connections are secure.

Initiate the ignition system to combust the sample.

Record the pressure-time (P-t) curve using a high-speed data acquisition system.[14]

From the P-t curve, determine key combustion parameters such as the maximum pressure

(Pm) and combustion time (t).[14]

Analyze the data to calculate other ballistic properties like the impetus (force) and

covolume.[14]

Protocol 3: Linear Burn Rate Measurement via Strand Burner

Objective: To measure the linear regression rate of IPN at various ambient pressures.[12]

Apparatus: A high-pressure vessel (strand bomb) with optical access, a sample holder (e.g.,

quartz tube), an ignition system, a pressure controller, and a high-speed camera.[12]

Methodology:

Fill a quartz tube of a known inner diameter (e.g., 3-9 mm) with liquid IPN to create a

propellant strand.[12]

Place the strand in the holder inside the pressure vessel.

Pressurize the vessel to the desired ambient pressure (e.g., 1-50 bar) with an inert gas

like nitrogen or with air.[12]

Ignite the surface of the IPN strand using a heated nichrome wire or another suitable

igniter. Retract the igniter after ignition is confirmed.[12]

Record the combustion process using a high-speed camera, tracking the regression of the

liquid surface over time.

Analyze the video footage to calculate the linear burning rate (r = ΔL/Δt).
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Repeat the experiment at various pressures to establish the relationship between burning

rate and pressure, often expressed by Vieille's law (r = aPⁿ), and determine the pressure

exponent 'n'.

Safety, Handling, and Storage
IPN is a hazardous material that requires strict safety protocols. It is highly flammable, can form

explosive mixtures with air, and may decompose explosively if exposed to heat or fire for

prolonged periods.[1][5][15]

Storage: Store in a cool, dry, well-ventilated, flammables-approved area away from heat,

sparks, and ignition sources.[16][17] Keep containers tightly closed and ground/bond them

when transferring material.[16] Avoid storage near combustible materials, reducing agents,

strong acids, and finely powdered metals.[16]

Handling: Use in a well-ventilated area or outdoors.[17] All equipment must be grounded and

non-sparking tools should be used.[5][15][17] Avoid all personal contact, including inhalation

and contact with skin and eyes.[18] Empty containers retain product residue and can be

dangerous.[16]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or OSHA

regulations.[16][17][18]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and a chemical apron or other

protective clothing to prevent skin exposure.[16][18]

Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a

full-face respirator with an appropriate cartridge.[16][17]

Spill Response: ELIMINATE all ignition sources immediately.[5][15] Absorb the spill with dry

earth, sand, or other non-combustible material using clean, non-sparking tools and place it in

a suitable container for disposal.[5][15] A vapor-suppressing foam may be used to reduce

vapors.[5]
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Incompatibilities: IPN is incompatible with strong oxidizing agents, reducing agents, strong

acids, finely powdered metals, and Lewis acids (e.g., sulfuric acid, tin(IV) chloride), which

can cause violent reactions.[16][18]

Storage Handling

Emergency Response

Handling IPN
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Logical Relationships for Safe Handling of Isopropyl Nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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